Cas no 1260809-44-6 (1-(2,5-dimethylphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(2,5-dimethylphenyl)cyclohexane-1-carboxylic acid
• CAS No: 1260809-44-6
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 6003075
• PubChem ID: 82619745
• Update Time: 2025-06-16

1-(2,5-dimethylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)cyclohexane-1-carboxylic acid
• EN300-1867022
• 1260809-44-6

• Inchi： 1S/C15H20O2/c1-11-6-7-12(2)13(10-11)15(14(16)17)8-4-3-5-9-15/h6-7,10H,3-5,8-9H2,1-2H3,(H,16,17)
• InChI Key： CRUAKDJJJNAFKP-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C)C=CC=2C)CCCCC1)=O

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on 1-(2,5-dimethylphenyl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(2,5-dimethylphenyl)cyclohexane-1-carboxylic acid (CAS No. 1260809-44-6)

1-(2,5-dimethylphenyl)cyclohexane-1-carboxylic acid (CAS No. 1260809-44-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This cyclohexane carboxylic acid derivative features a 2,5-dimethylphenyl substituent, which enhances its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) therapeutics.

The compound’s molecular stability and lipophilic character make it a candidate for optimizing drug delivery systems, aligning with current trends in precision medicine and targeted therapy. A growing number of studies focus on its potential to modulate enzyme inhibition, a hot topic in cancer research and neurodegenerative disease treatment. Its CAS No. 1260809-44-6 is frequently cited in patent literature, reflecting industrial interest in scalable synthesis methods.

From an environmental perspective, 1-(2,5-dimethylphenyl)cyclohexane-1-carboxylic acid is investigated for its biodegradability and low ecotoxicity, addressing the demand for green chemistry solutions. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a critical factor for high-value chemical applications. The compound’s crystalline structure also attracts interest in cocrystal engineering, a cutting-edge field improving drug solubility.

In the context of AI-driven drug design, this molecule’s structure-activity relationships (SAR) are analyzed using computational modeling, a trend dominating recent scientific queries. Its synthetic pathways—often involving Friedel-Crafts acylation or Grignard reactions—are optimized for cost-efficiency, a priority for industrial-scale production. FAQs in academic forums frequently address its reaction yields and stereoselectivity challenges.

Beyond pharmaceuticals, CAS No. 1260809-44-6 is explored in advanced material science, particularly for polymeric coatings with enhanced durability. Its thermal stability makes it suitable for high-performance additives, resonating with innovations in electric vehicle (EV) components and renewable energy storage. The compound’s patent landscape reveals cross-industry applicability, from agrochemicals to electronic materials.

Quality control protocols for 1-(2,5-dimethylphenyl)cyclohexane-1-carboxylic acid emphasize ICH guidelines, ensuring compliance with global regulatory standards. As sustainability gains traction, its solvent-free synthesis methods are highlighted in green chemistry databases. The compound’s spectral data (IR, MS) is meticulously documented, supporting reproducible research—a key concern in open science initiatives.

In summary, CAS No. 1260809-44-6 represents a versatile scaffold bridging medicinal chemistry and industrial innovation. Its interdisciplinary relevance—from drug development to smart materials—positions it as a compound of enduring scientific and commercial value.